1-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine

• IUPAC Name: 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C15H19N5OS/c1-12-16-15(18-17-12)22-11-14(21)20-9-7-19(8-10-20)13-5-3-2-4-6-13/h2-6H,7-11H2,1H3,(H,16,17,18)
• InChI Key: BRHDFDUSQRYWKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C15H19N5OS
• Molecular Weight: 317.4 g/mol
• Solubility: 38.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine, also known as MTR-1, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTR-1 belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 1-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects by modulating various molecular targets, including GABA receptors, voltage-gated calcium channels, and adenosine receptors.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can modulate the activity of various enzymes, including acetylcholinesterase and monoamine oxidase. Additionally, this compound has been shown to affect the levels of neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

1-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine has several advantages for lab experiments, including its high potency and selectivity. Additionally, this compound has a low toxicity profile, making it a suitable candidate for further preclinical and clinical studies. However, the limitations of this compound include its limited solubility and stability, which may affect its efficacy in vivo.

Future Directions

Several future directions can be explored for the further development of 1-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine as a potential therapeutic agent. These include the optimization of its chemical structure to improve its pharmacological properties, the evaluation of its efficacy in various animal models of disease, and the development of novel drug delivery systems to improve its bioavailability.
Conclusion:
In conclusion, this compound is a novel compound with significant potential for the treatment of various diseases. Its unique chemical structure and potent pharmacological properties make it a promising candidate for further preclinical and clinical studies. However, further research is needed to fully understand its mechanism of action and to optimize its efficacy and safety profile.

Scientific Research Applications

1-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-4-phenylpiperazine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have shown that this compound exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines.